Cas no 1001390-81-3 (2,3-dichloro-1-fluoro-4-methylbenzene)
1001390-81-3 structure
Product Name:2,3-dichloro-1-fluoro-4-methylbenzene
CAS No:1001390-81-3
MF:C7H5Cl2F
MW:179.019003629684
CID:2860695
PubChem ID:67460080
Update Time:2025-04-21
2,3-dichloro-1-fluoro-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dichloro-1-fluoro-4-methylbenzene
- dichloro-fluorotoluene;
- 1001390-81-3
- HIXXDQPJVORCDB-UHFFFAOYSA-N
- SCHEMBL2578269
- 2,3-Dichloro-4-fluorotoluene
-
- Inchi: 1S/C7H5Cl2F/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,1H3
- InChI Key: HIXXDQPJVORCDB-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C)F)Cl
Computed Properties
- Exact Mass: 177.97500
- Monoisotopic Mass: 177.9752337Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.44090
2,3-dichloro-1-fluoro-4-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013129-250mg |
2,3-Dichloro-4-fluorotoluene |
1001390-81-3 | 97% | 250mg |
$489.60 | 2023-09-04 | |
| Alichem | A010013129-500mg |
2,3-Dichloro-4-fluorotoluene |
1001390-81-3 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A010013129-1g |
2,3-Dichloro-4-fluorotoluene |
1001390-81-3 | 97% | 1g |
$1445.30 | 2023-09-04 |
2,3-dichloro-1-fluoro-4-methylbenzene Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1001390-81-3 (2,3-dichloro-1-fluoro-4-methylbenzene) Related Products
- 349081-90-9(Benzene, 1,3-dichloro-2,4,5-trifluoro-)
- 64634-53-3(Benzene, 1,1'-[(4-fluorophenyl)methylene]bis[3,4-dichloro-)
- 582293-73-0([1,1'-Biphenyl]-4-carbonitrile, 3-chloro-2',4'-difluoro-)
- 622373-88-0(1,2-Ethanediamine, N-[(2-chloro-4-fluorophenyl)methyl]-)
- 58825-37-9(Benzene, 1,1'-[(pentachlorophenyl)methylene]bis[2,3,4,5,6-pentafluoro-)
- 60468-53-3(Benzene, 1,2,3,5-tetrachloro-4-(chloromethyl)-)
- 582293-88-7([1,1'-Biphenyl]-4-carbonitrile, 3-chloro-2',4',6'-trifluoro-)
- 543731-61-9(Benzaldehyde, 2-chloro-4-fluoro-, O-methyloxime)
- 5508-07-6(Benzene, 1,2,3,5-tetrachloro-4-(chloromethyl)-6-methyl-)
- 387833-44-5(1,1':4',1'':4'',1'''-Quaterphenyl, 2'-chloro-4-fluoro-4'''-pentyl-)
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